Cas no 2171767-71-6 (4-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid)

• Product Name: 4-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid
• CAS No: 2171767-71-6
• MF: C₂₅H₂₇N₃O₆
• MW: 465.498386621475
• CID: 5992309
• PubChem ID: 165579996
• Update Time: 2025-10-28

4-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid
• 2171767-71-6
• EN300-1526587
• 4-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-hydroxybutanoic acid

• Inchi： 1S/C25H27N3O6/c26-13-6-5-11-21(23(30)27-14-12-22(29)24(31)32)28-25(33)34-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20-22,29H,5-6,11-12,14-15H2,(H,27,30)(H,28,33)(H,31,32)
• InChI Key： DGSPSGLRKMPEIK-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(C(=O)O)O)=O)CCCC#N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 465.18998559g/mol
• Monoisotopic Mass: 465.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 149Ų

Additional information on 4-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid

4-5-Cyano-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)Pentanamido-2-Hydroxybutanoic Acid: A Comprehensive Overview

4-5-Cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid (CAS No. 2171767-71-6) is a complex organic compound with significant potential in the fields of drug delivery, biochemistry, and materials science. This compound is characterized by its unique structure, which includes a cyano group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a hydroxybutanoic acid moiety. These structural features make it highly versatile and valuable for various applications.

The cyano group in the molecule plays a crucial role in stabilizing the compound's structure and enhancing its reactivity. Recent studies have shown that cyano-containing compounds are increasingly being explored for their potential in catalysis and as building blocks in organic synthesis. The Fmoc group, on the other hand, is a well-known protecting group used in peptide synthesis to prevent unwanted side reactions during the synthesis process. Its presence in this compound suggests that it may be utilized in peptide-based drug development or as an intermediate in complex molecule synthesis.

The hydroxybutanoic acid moiety introduces hydrophilicity to the molecule, which is essential for its solubility and bioavailability. This feature makes the compound suitable for applications in pharmaceuticals, where solubility is a critical factor. Recent advancements in drug delivery systems have highlighted the importance of such hydrophilic groups in enhancing drug efficacy and reducing side effects.

One of the most promising applications of 4-5-cyano-2-Fmoc-pentanamido-2-hydroxybutanoic acid lies in its potential as a precursor for peptide-based drugs. The Fmoc group can be selectively removed under specific conditions, allowing for precise control over the synthesis process. This level of control is essential in producing biologically active peptides with high purity and specificity.

Moreover, the compound's structure suggests that it could serve as a platform for developing new materials with tailored properties. The combination of hydrophilic and hydrophobic groups within the molecule could lead to self-assembling structures or amphiphilic materials, which are highly sought after in nanotechnology and biomaterials research.

Recent research has also focused on the environmental impact of such compounds. Studies have shown that proper disposal and recycling methods can significantly reduce the ecological footprint of organic compounds used in industrial applications. As such, 4-5-cyano-2-Fmoc-pentanamido-2-hydroxybutanoic acid represents not only a valuable chemical tool but also an opportunity to promote sustainable practices in chemistry.

In conclusion, 4-5-cyano-2-Fmoc-pentanamido-2-hydroxybutanoic acid (CAS No. 2171767-71-) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic chemistry and materials science, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound will undoubtedly contribute to groundbreaking developments in medicine, technology, and beyond.